ADEP7
Overview
Description
ADEP7 is a natural antibiotic which activates ClpP for chaperone-independent protein digestion.
Scientific Research Applications
Neurobehavioral Effects of Ethanol : Research by Bäckström et al. (2004) explored the role of the glutamatergic system in mediating the neurobehavioral effects of ethanol, focusing on metabotropic glutamate receptors. Their study provides insights into how pharmacological targeting of these receptors could be promising for treating alcoholism (Bäckström et al., 2004).
Antidepressant Activity in Anxiety-Depressive Disorders : A study conducted by Voznesenskaya and Fokina (2012) focused on the clinical efficacy of adepress (paroxetine) in treating mild and moderate anxiety-depressive disorders. The research highlighted adepress's high clinical efficacy and its impact on stabilizing autonomic activities and normalizing the sleep-wake cycle (Voznesenskaya & Fokina, 2012).
ADEP Antibiotics and Bacterial Infections : A study by Arvanitis et al. (2016) revealed that a novel class of antibacterial agents, cyclic acyldepsipeptides (ADEPs), particularly ADEP B315, is highly effective against methicillin-sensitive and resistant strains of Staphylococcus aureus. This research suggests ADEPs' potential as therapeutic agents in treating bacterial infections (Arvanitis et al., 2016).
Serotonin Receptor Antagonists and Anxiety-Depression : The effect of the serotonin receptor antagonist SB 269970 in animal models of anxiety and depression was studied by Wesołowska et al. (2006). This research contributes to understanding the therapeutic potential of 5-HT7 receptor antagonists in treating both anxiety and depression (Wesołowska et al., 2006).
ADEP Analogs and Human Mitochondrial ClpP Protease Activity : A study by Wong et al. (2018) discovered that ADEP analogs can dysregulate human mitochondrial ClpP protease activity, leading to apoptotic cell death. This research opens up possibilities for ADEPs in cancer treatment (Wong et al., 2018).
properties
Molecular Formula |
C35H48N6O8 |
|---|---|
Molecular Weight |
680.8 |
IUPAC Name |
(E)-N-((S)-1-Oxo-3-phenyl-1-(((6S,9S,11aS,17S,20aS)-6,9,10-trimethyl-5,8,11,16,20-pentaoxohexadecahydro-1H,5H,16H-dipyrrolo[2,1-c:2',1'-l][1]oxa[4,7,10,13]tetraazacyclohexadecin-17-yl)amino)propan-2-yl)hex-2-enamide |
InChI |
InChI=1S/C35H48N6O8/c1-5-6-8-17-29(42)37-25(20-24-13-9-7-10-14-24)31(44)38-26-21-49-35(48)28-16-12-19-41(28)32(45)22(2)36-30(43)23(3)39(4)34(47)27-15-11-18-40(27)33(26)46/h7-10,13-14,17,22-23,25-28H,5-6,11-12,15-16,18-21H2,1-4H3,(H,36,43)(H,37,42)(H,38,44)/b17-8+/t22-,23-,25-,26-,27-,28-/m0/s1 |
InChI Key |
DOYUNHASUZKGPZ-SGJSVLFISA-N |
SMILES |
CCC/C=C/C(N[C@@H](CC1=CC=CC=C1)C(N[C@@H]2C(N3[C@](CCC3)([H])C(N(C)[C@@H](C)C(N[C@@H](C)C(N4[C@](CCC4)([H])C(OC2)=O)=O)=O)=O)=O)=O)=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Acyldepsipeptide 7; ADEP-7; ADEP 7; ADEP7 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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